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Introduction
Tetraspanin-14 (TSPAN14) is a member of the transmembrane 4 superfamily, also known as

the tetraspanin family. These proteins are characterized by four transmembrane domains and

are involved in a wide range of cellular processes, including cell adhesion, motility, proliferation,

and signal transduction. TSPAN14, specifically, has garnered increasing interest due to its role

in regulating the activity of the metalloprotease ADAM10, a key enzyme involved in the

processing of various cell surface proteins, including the Notch receptor. This technical guide

provides an in-depth overview of TSPAN14 gene expression across human tissues, details on

its signaling pathways, and protocols for its study.

Data Presentation: TSPAN14 Gene Expression
Quantitative data on TSPAN14 gene expression from RNA sequencing (RNA-seq) studies

indicate that TSPAN14 is broadly expressed across a wide range of human tissues. The

consensus data from the Human Protein Atlas, which combines results from their own RNA-seq

studies and the Genotype-Tissue Expression (GTEx) project, categorizes TSPAN14 as having

"low tissue specificity" and being "detected in all" analyzed tissues[1]. While a comprehensive

quantitative table with normalized Transcripts Per Million (nTPM) for all tissues is best

accessed directly through the Human Protein Atlas or GTEx portals, the following tables

summarize the available expression data.
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Table 1: Summary of TSPAN14 RNA Expression[1]

Data Source Tissue Specificity Tissue Distribution

Human Protein Atlas (HPA) &

GTEx
Low Detected in all tissues

Table 2: Reported TSPAN14 RNA Expression Levels in Select Human Tissues

Tissue Expression Level (Unit) Data Source

Adipose Tissue 22.8 (RPKM) NCBI Gene

Placenta 20.4 (RPKM) NCBI Gene

Esophagus Low to Medium (nTPM) Human Protein Atlas

Lung Low to Medium (nTPM) Human Protein Atlas

Kidney Low to Medium (nTPM) Human Protein Atlas

Liver Low to Medium (nTPM) Human Protein Atlas

Brain Low to Medium (nTPM) Human Protein Atlas

Heart Low to Medium (nTPM) Human Protein Atlas

Spleen Low to Medium (nTPM) Human Protein Atlas

Note: RPKM (Reads Per Kilobase of transcript, per Million mapped reads) and nTPM

(normalized Transcripts Per Million) are units of RNA expression from RNA-seq data. Direct

comparison of absolute values between different normalization methods should be done with

caution.

At the protein level, the Human Protein Atlas indicates that an estimation of TSPAN14 protein

expression could not be performed due to limitations in available data and antibodies[1]. This

highlights the necessity for further research using robust experimental methods to quantify

TSPAN14 protein levels in various tissues.

Signaling Pathways Involving TSPAN14
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TSPAN14 is a key regulator of the "A Disintegrin and Metalloproteinase 10" (ADAM10), a

sheddase that cleaves the extracellular domains of numerous transmembrane proteins. This

interaction is fundamental to the activation of the Notch signaling pathway, a highly conserved

pathway crucial for cell-cell communication and the determination of cell fate during

development and in adult tissue homeostasis.

The interaction between TSPAN14 and ADAM10 occurs within the cell membrane. TSPAN14,

as part of the TspanC8 subgroup of tetraspanins, facilitates the maturation and trafficking of

ADAM10 to the cell surface. At the cell surface, the TSPAN14-ADAM10 complex is involved in

the proteolytic cleavage of the Notch receptor upon binding of a Notch ligand (e.g., Delta or

Jagged) from a neighboring cell. This cleavage is a critical step in the activation of Notch

signaling, as it releases the Notch intracellular domain (NICD), which then translocates to the

nucleus to regulate the transcription of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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